N-(3-(Dimethylamino)-1-(4-methylbenzyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine

• IUPAC Name: 3-N,3-N,5-N,5-N-tetramethyl-1-[(4-methylphenyl)methyl]-1,2,4-triazole-3,5-diamine
• InChI: InChI=1S/C14H21N5/c1-11-6-8-12(9-7-11)10-19-14(18(4)5)15-13(16-19)17(2)3/h6-9H,10H2,1-5H3
• InChI Key: VCGDNMZZGMTROC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=NC(=N2)N(C)C)N(C)C
• Molecular Formula: C14H21N5
• Molecular Weight: 259.35 g/mol

Description

N-(3-(Dimethylamino)-1-(4-methylbenzyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine, commonly known as DMAMCL, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. DMAMCL is a white crystalline powder that is soluble in water, ethanol, and other organic solvents. It is commonly used in research laboratories for its ability to act as a ligand in various chemical reactions.

Mechanism of Action

The mechanism of action of DMAMCL is not fully understood, but it is believed to act as a nucleophile in various chemical reactions. DMAMCL can form coordination complexes with metals, which can then be used to catalyze various reactions.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of DMAMCL. However, it has been shown to have low toxicity levels, making it a safe compound to use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMAMCL in laboratory experiments is its ability to act as a ligand in various chemical reactions. It is also relatively easy to synthesize and has low toxicity levels. However, one limitation of using DMAMCL is its cost, as it can be expensive to purchase in large quantities.

Future Directions

There are several future directions for research involving DMAMCL. One area of interest is the development of new catalytic reactions using DMAMCL as a ligand. Additionally, research could be conducted on the potential use of DMAMCL in the synthesis of biologically active molecules. Finally, further studies could be conducted on the biochemical and physiological effects of DMAMCL to better understand its safety and potential applications.

Synthesis Methods

DMAMCL can be synthesized using a variety of methods, including the reaction of 4-methylbenzyl chloride with dimethylamine in the presence of a base, such as sodium hydroxide. Another method involves the reaction of 3-dimethylamino-1-propyne with 4-methylbenzyl chloride in the presence of a copper catalyst.

Scientific Research Applications

DMAMCL has a wide range of applications in scientific research, particularly in the field of organic chemistry. It is commonly used as a ligand to form coordination complexes with metals, which can be used in catalytic reactions. DMAMCL has also been used in the synthesis of various compounds, including biologically active molecules.